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Compound of Interest

Compound Name: Hhcfu

CAS No.: 74173-52-7

Cat. No.: B1222199

Get Quote

Disclaimer: The term "Hhcfu" does not correspond to a recognized chemical compound. Based

on the context of laboratory safety and chemical handling, it is likely a typographical error. This

guide provides detailed disposal procedures for common and highly hazardous fluorinated

compounds frequently used in research settings: Hydrogen Fluoride (HF) and 1,1,1,3,3,3-

Hexafluoro-2-propanol (HFIP). Researchers, scientists, and drug development professionals

should always consult the specific Safety Data Sheet (SDS) for any chemical before handling

and disposal.

Essential Safety and Logistical Information
Proper management of fluorinated chemical waste is critical to ensure laboratory safety and

environmental protection. Both Hydrogen Fluoride and HFIP present significant health risks and

require strict adherence to disposal protocols.

Immediate Safety Precautions
Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (neoprene or nitrile for HFIP, and specialized gloves for HF), safety goggles,

a face shield, and a lab coat.[1][2][3]
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Ventilation: Handle these chemicals in a well-ventilated area, preferably within a chemical

fume hood.[1][2]

Emergency Equipment: Ensure that an eyewash station, safety shower, and appropriate spill

kits are readily accessible. For HF exposure, a calcium gluconate gel must be available.[1][3]

Never Work Alone: Always have another person present and trained in emergency

procedures when working with highly hazardous chemicals like HF.[2]

Disposal Plan and Procedures
Waste containing fluorinated compounds must be treated as hazardous waste. Do not dispose

of these chemicals down the drain or in regular trash.

Step-by-Step Disposal Protocol
Waste Identification and Segregation:

Clearly label all waste containers with "Hazardous Waste" and the full chemical name

(e.g., "Hazardous Waste: Hydrogen Fluoride").

Do not mix fluorinated waste with other chemical waste streams unless specifically

instructed to do so by your institution's Environmental Health and Safety (EHS)

department.

Container Management:

Use only approved, chemically compatible containers for waste storage. For HF, this

means avoiding glass and metal containers.[2]

Keep waste containers securely closed except when adding waste.[4]

Ensure containers are in good condition and stored in a designated, well-ventilated, and

secondary containment area.

Waste Collection and Removal:
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Contact your institution's EHS department to schedule a pickup for hazardous waste

containers when they are approximately three-quarters full.[5]

Follow all institutional guidelines for documenting and preparing the waste for transport.

Quantitative Data Summary
The following tables summarize key physical and safety data for Hydrogen Fluoride and HFIP.

Table 1: Physical and Chemical Properties

Property Hydrogen Fluoride (HF)
1,1,1,3,3,3-Hexafluoro-2-
propanol (HFIP)

Molecular Formula HF (CF₃)₂CHOH

Molecular Weight 20.01 g/mol 168.04 g/mol [6]

Boiling Point 19.5 °C 59 °C[6]

Melting Point -83.6 °C -4 °C[6]

Density 1.002 g/cm³ (liquid) 1.596 g/cm³ at 25 °C[7]

pKa 3.17 9.3[7]

Solubility in Water Miscible Soluble[6]

Table 2: Exposure Limits and Hazard Classifications
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Parameter Hydrogen Fluoride (HF)
1,1,1,3,3,3-Hexafluoro-2-
propanol (HFIP)

OSHA PEL (Permissible

Exposure Limit)
3 ppm (TWA) Not Established

ACGIH TLV (Threshold Limit

Value)

0.5 ppm (TWA, as F), 2 ppm

(Ceiling, as F)[8]
Not Established

Hazard Statements

H300: Fatal if swallowed.

H310: Fatal in contact with

skin. H330: Fatal if inhaled.

H314: Causes severe skin

burns and eye damage. H290:

May be corrosive to metals.[2]

H314: Causes severe skin

burns and eye damage. H361:

Suspected of damaging fertility

or the unborn child. H373: May

cause damage to organs

through prolonged or repeated

exposure if swallowed.

GHS Pictograms
Skull and Crossbones,

Corrosion, Health Hazard
Corrosion, Health Hazard

Experimental Protocols
While specific experimental protocols involving the use of these chemicals are vast and varied,

the following outlines a general protocol for the neutralization of acidic waste as a potential pre-

treatment step, where permissible by institutional guidelines. Note: This should only be

performed by trained personnel and with the explicit approval of your EHS department.

General Acidic Waste Neutralization Protocol
Preparation:

Don appropriate PPE and work within a chemical fume hood.

Prepare a neutralizing agent solution (e.g., sodium bicarbonate, calcium hydroxide) in a

large, chemically resistant container.

Have a calibrated pH meter or pH strips ready.

Neutralization:
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Slowly and cautiously add the acidic waste to the neutralizing solution with constant

stirring. This process is exothermic and may produce fumes.

Monitor the pH of the solution continuously.

Continue adding the acidic waste until the pH is between 6.0 and 8.0.

Disposal of Neutralized Waste:

Even after neutralization, the solution may still be considered hazardous waste due to the

presence of fluoride ions or other contaminants.

Collect the neutralized solution in a properly labeled hazardous waste container.

Dispose of the waste through your institution's EHS department.

Visualized Workflows
The following diagrams illustrate the logical flow for handling and disposing of fluorinated

chemical waste.
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Start: Handling Fluorinated Compound

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 1

Work in a Chemical Fume Hood

Step 2

Ensure Emergency Kits are Accessible
(Spill Kit, Calcium Gluconate for HF)

Step 3

Generate Chemical Waste

Step 4

Segregate Fluorinated Waste

Step 5

Use Labeled, Compatible Container

Step 6

Store in a Secure, Ventilated Area

Step 7

Schedule EHS Waste Pickup

Step 8

End: Proper Disposal

Step 9

Click to download full resolution via product page

Caption: Workflow for Handling and Disposal of Fluorinated Chemical Waste.
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Chemical Spill Occurs

Evacuate Immediate Area

Notify Supervisor and EHS

Don Appropriate PPE for Cleanup

Small, Controllable Spill?

Use Spill Kit to Absorb/Neutralize

Yes

Wait for Trained Emergency Responders

No

Collect Residue in Hazardous Waste Container

Decontaminate Area

End: Spill Managed

Click to download full resolution via product page

Caption: Emergency Spill Response Procedure for Fluorinated Chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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